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Compound of Interest

Compound Name: Rafigrelide

. Get Quote

Cat. No.: B1680502

Disclaimer: Initial searches for "Afigrelide" did not yield any specific results. The following guide
focuses on the well-documented compound Anagrelide, which is likely the intended subject of
inquiry, and its derivative, Rafigrelide.

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of Anagrelide, a medication used to treat essential thrombocythemia.
Information on the related compound Rafigrelide is also included. This document is intended
for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Anagrelide is an imidazoquinazoline derivative. Its chemical structure and properties, along
with those of Rafigrelide, are summarized below.

Chemical Identifiers

Identifier Anagrelide Rafigrelide
6,7-dichloro-3,5-dihydro-1H- 6,7-dichloro-3,3-dimethyl-1,5-

IUPAC Name imidazo[2,1-b]quinazolin-2- dihydroimidazo[2,1-
one[1][2] b]quinazolin-2-one[3]

SMILES O=C1CN2Cc3c(ccc(Cl)c3CI)N CC1(C)C(=O)NC2=NC3=C(CN
C2=N1[2] 21)C=C(C=C3cCI)ClI

CAS Number 68475-42-3[1] 1029711-88-3
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Physicochemical Properties

Property Anagrelide Rafigrelide
Molecular Formula C10H7CI2NsO C12H11CI2Ns3O
Molecular Weight 256.09 g/mol 284.14 g/mol

Mechanism of Action

Anagrelide's primary therapeutic effect is the reduction of platelet count in the blood. This is
achieved through a multi-faceted mechanism of action.

The principal mechanism involves the inhibition of the maturation of megakaryocytes, the
precursor cells to platelets in the bone marrow. While the precise mechanism is not fully
elucidated, it is known that Anagrelide is an inhibitor of phosphodiesterase Il (PDE IlI). This
inhibition disrupts the normal signaling pathways required for megakaryocyte development,
leading to a decrease in platelet production.

At higher doses than those required for platelet reduction, Anagrelide also exhibits anti-platelet
aggregation effects, which are also attributed to its PDE Il inhibitory activity.

Signaling Pathway

The proposed signaling pathway for Anagrelide's effect on megakaryocyte maturation is
depicted below. Inhibition of PDE Il leads to an increase in intracellular cyclic AMP (CAMP)
levels. This elevation in CAMP is thought to interfere with the transcription factors, such as
GATA-1 and FOG-1, that are essential for megakaryocytopoiesis, thereby arresting the
maturation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Related Compound Rafigrelide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680502#afigrelide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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